Cas no 1246912-83-3 (Chlorprothixene-D6)

• Product Name: Chlorprothixene-D6
• CAS No: 1246912-83-3
• MF: C₁₈H₁₈ClNS
• MW: 321.9
• CID: 1072659
• PubChem ID: 71314840
• Update Time: 2024-11-06

Chlorprothixene-D6 Chemical and Physical Properties

Names and Identifiers

• Chlorprothixene-D6
• 1246912-83-3
• HY-B0274S
• (Z)-2-Chloro-N,N-dime-thyl-D6-thioxanthen-Delta9,8 propylamine
• (Z)-Chlorprothixene-d6 (hydrochloride)
• (3Z)-3-(2-Chloro-9H-thioxanthen-9-ylidene)-N,N-dimethyl-1-propanamine-d6; (Z)-2-Chloro-N,N-dimethyl-thioxanthene-delta9,gamma-propylamine-d6; (Z)-3-(2-Chloro-9H-thioxanthen-9-ylidene)-N,N-dimethyl-1-propanamine-d6; CPT-d6; 3-(2-Chlorothioxanthen-9-ylidene)-N,N-bis(trideuteriomethyl)propan-1-amine
• CS-0202828

• Inchi： 1S/C18H18ClNS/c1-20(2)11-5-7-14-15-6-3-4-8-17(15)21-18-10-9-13(19)12-16(14)18/h3-4,6-10,12H,5,11H2,1-2H3
• InChI Key： WSPOMRSOLSGNFJ-UHFFFAOYSA-N
• SMILES： C(=C1C2=CC=CC=C2SC2=CC=C(Cl)C=C12)CCN(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 321.1225089g/mol
• Monoisotopic Mass: 321.1225089g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes